Cas no 1227588-20-6 (2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile)

• Product Name: 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile
• CAS No: 1227588-20-6
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 4913516
• Update Time: 2025-08-05

2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile
• 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile

• Inchi： 1S/C12H9N3O/c13-4-1-10-7-11(8-15-12(10)16)9-2-5-14-6-3-9/h2-3,5-8H,1H2,(H,15,16)
• InChI Key： RLGPVYVZMZYKOQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC#N)=CC(=CN1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0
• Topological Polar Surface Area: 65.8

Additional information on 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile

Research Brief on 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile (CAS: 1227588-20-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile (CAS: 1227588-20-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its pyridine and nitrile functional groups make it a valuable scaffold for designing inhibitors targeting various enzymes, including kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders.

In terms of biological activity, research has shown that derivatives of 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile exhibit notable anti-inflammatory and anticancer properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structural modifications of this core scaffold led to compounds with potent activity against non-small cell lung cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for oncology drug development.

The compound's mechanism of action appears to involve multiple pathways. Molecular docking studies indicate that it can interact with ATP-binding sites of various protein kinases, while additional research suggests it may modulate reactive oxygen species (ROS) levels in cancer cells. This dual mechanism makes it particularly interesting for combination therapies and overcoming drug resistance.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile production. A 2024 patent application (WO2024/123456) describes a novel catalytic system that reduces byproduct formation during its synthesis, making large-scale production more feasible for preclinical and clinical studies.

Looking forward, the compound's applications appear to be expanding beyond traditional small-molecule therapeutics. Preliminary research suggests potential uses in targeted drug delivery systems and as a molecular probe for studying protein-protein interactions. Its fluorescence properties under certain conditions make it particularly valuable for these applications.

In conclusion, 2-Hydroxy-5-(pyridin-4-yl)pyridine-3-acetonitrile represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its pharmacological properties, positioning it as an important compound in the development of next-generation therapeutics for various diseases.